Cas no 707-98-2 (9-propylpurin-6-amine)

• Product Name: 9-propylpurin-6-amine
• CAS No: 707-98-2
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 1747027
• PubChem ID: 247436
• Update Time: 2025-10-29

9-propylpurin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-propylpurin-6-amine
• CHEMBL475023
• N9-Propyladenine
• 9-Propyladenine
• 9-N-Propyladenine
• 9-Propyl-9H-adenine
• SureCN233405
• 9-propyl-9h-purin-6-amine
• 9-Propyl-6-amino-9H-purin
• NSC61961
• AC1L6K9K
• CTK5D3013
• AC1Q4VHN
• 9-propyl-9H-purin-6-ylamine
• YEL2Q32QJ3
• E77001
• BDBM50256891
• NSC-61961
• SCHEMBL233405
• DTXSID10289561
• DB-342142
• PD183460
• BS-52035
• 707-98-2
• AKOS012923031
• 9H-Purin-6-amine, 9-propyl-

• Inchi： 1S/C8H11N5/c1-2-3-13-5-12-6-7(9)10-4-11-8(6)13/h4-5H,2-3H2,1H3,(H2,9,10,11)
• InChI Key： QTULKOMMYIUZQD-UHFFFAOYSA-N
• SMILES： N1(C=NC2=C(N)N=CN=C12)CCC

Computed Properties

• Exact Mass: 177.10163
• Monoisotopic Mass: 177.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 385.9°C at 760 mmHg
• Flash Point: 187.2°C
• Refractive Index: 1.714
• PSA: 69.62
• LogP: 1.39970

Additional information on 9-propylpurin-6-amine

9-Propylpurin-6-amine (CAS No. 707-98-2): A Comprehensive Guide to Its Properties and Applications

9-Propylpurin-6-amine (CAS No. 707-98-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and biochemical applications. This compound, also known as 9-propyladenine, belongs to the class of purine derivatives, which are essential building blocks in nucleic acids and play a crucial role in various biological processes. In this article, we delve into the properties, applications, and market trends of 9-propylpurin-6-amine, while addressing some of the most frequently asked questions by researchers and industry professionals.

The molecular structure of 9-propylpurin-6-amine features a purine core with a propyl group attached at the 9-position and an amine group at the 6-position. This unique configuration contributes to its distinct chemical and biological properties. Researchers have explored its potential as a nucleobase analog, which can be incorporated into synthetic nucleic acids for applications in drug development and genetic engineering. The compound's solubility, stability, and reactivity make it a valuable tool in modern biochemistry.

One of the most exciting applications of 9-propylpurin-6-amine is in the development of novel therapeutic agents. Its structural similarity to naturally occurring purines allows it to interact with enzymes and receptors involved in nucleotide metabolism. This has led to investigations into its potential use as an antiviral or anticancer agent. Recent studies have also explored its role in modulating cell signaling pathways, making it a promising candidate for targeted therapies.

In addition to its pharmaceutical applications, 9-propylpurin-6-amine is used in the synthesis of modified oligonucleotides. These synthetic molecules are widely employed in diagnostic assays, gene editing technologies like CRISPR, and the development of antisense therapies. The compound's ability to mimic natural nucleobases while introducing specific modifications makes it invaluable for creating customized nucleic acid sequences.

The market for 9-propylpurin-6-amine has seen steady growth, driven by increasing demand from the biotechnology and pharmaceutical sectors. Researchers often search for "9-propylpurin-6-amine suppliers" or "CAS 707-98-2 price" to source high-quality material for their experiments. The compound is typically available in powder form, with purity levels ranging from 95% to 99%, depending on the intended application.

Quality control is a critical aspect when working with 9-propylpurin-6-amine. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) spectroscopy are commonly used to verify its purity and structural integrity. Proper storage conditions, including protection from light and moisture, are essential to maintain the compound's stability over time.

Recent advancements in synthetic biology have further highlighted the importance of 9-propylpurin-6-amine and related compounds. With the growing interest in personalized medicine and gene therapy, researchers are increasingly exploring how modified nucleobases can enhance the efficacy and specificity of therapeutic interventions. This has led to a surge in publications and patents involving 9-propylpurin-6-amine derivatives.

For those new to working with 9-propylpurin-6-amine, common questions include "How to dissolve 9-propylpurin-6-amine?" and "What solvents are compatible with CAS 707-98-2?". The compound is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but its solubility may vary depending on the specific experimental conditions. Always refer to the manufacturer's guidelines or published literature for optimal handling procedures.

Environmental and safety considerations are also important when handling 9-propylpurin-6-amine. While it is not classified as hazardous under standard conditions, proper laboratory practices should be followed, including the use of personal protective equipment (PPE) and adequate ventilation. Disposal should be carried out in accordance with local regulations for chemical waste.

Looking ahead, the future of 9-propylpurin-6-amine research appears promising. As scientists continue to unravel the complexities of nucleic acid chemistry and its applications in medicine, this compound is likely to play an increasingly important role. Innovations in drug delivery systems and bioconjugation techniques may further expand its utility in the coming years.

In conclusion, 9-propylpurin-6-amine (CAS No. 707-98-2) represents a versatile and valuable compound in modern scientific research. Its unique properties and wide-ranging applications make it a subject of ongoing investigation across multiple disciplines. Whether you're a seasoned researcher or new to the field, understanding the potential of this molecule can open doors to innovative solutions in biochemistry and medicine.